Cas no 1396808-11-9 (N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-hydroxy-4,4-dimethylpentyl)ethanediamide)

• Product Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-hydroxy-4,4-dimethylpentyl)ethanediamide
• CAS No: 1396808-11-9
• MF: C₁₇H₂₄N₂O₅
• MW: 336.382864952087
• CID: 6101540
• PubChem ID: 71787634
• Update Time: 2025-07-22

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-hydroxy-4,4-dimethylpentyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-hydroxy-4,4-dimethylpentyl)ethanediamide
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-hydroxy-4,4-dimethylpentyl)oxamide
• AKOS024536547
• N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(3-hydroxy-4,4-dimethylpentyl)oxalamide
• VU0535240-1
• F6190-0900
• 1396808-11-9

• Inchi： 1S/C17H24N2O5/c1-17(2,3)14(20)6-7-18-15(21)16(22)19-11-4-5-12-13(10-11)24-9-8-23-12/h4-5,10,14,20H,6-9H2,1-3H3,(H,18,21)(H,19,22)
• InChI Key： LCWPNKPXLBEEIR-UHFFFAOYSA-N
• SMILES： C(NCCC(O)C(C)(C)C)(=O)C(NC1=CC=C2OCCOC2=C1)=O

Computed Properties

• Exact Mass: 336.16852187g/mol
• Monoisotopic Mass: 336.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-hydroxy-4,4-dimethylpentyl)ethanediamide

Research Brief on N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-hydroxy-4,4-dimethylpentyl)ethanediamide (CAS: 1396808-11-9)

Recent studies on the compound N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-hydroxy-4,4-dimethylpentyl)ethanediamide (CAS: 1396808-11-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxin and hydroxy-dimethylpentyl moieties, has shown promising activity in modulating specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its pharmacological properties. In vitro and in vivo studies have demonstrated its efficacy in targeting key enzymes and receptors involved in inflammatory and metabolic disorders. For instance, recent findings suggest that this compound acts as a selective inhibitor of certain kinases, which play a critical role in cell signaling and disease progression.

One of the most significant advancements in this area is the optimization of the compound's pharmacokinetic profile. Researchers have employed structure-activity relationship (SAR) studies to enhance its bioavailability and reduce off-target effects. These efforts have led to the development of derivatives with improved therapeutic indices, paving the way for potential clinical applications.

In addition to its therapeutic potential, the compound has also been investigated for its use as a chemical probe in basic research. Its ability to selectively bind to specific biomolecules makes it a valuable tool for studying complex biological systems. Recent publications have utilized this compound to uncover novel insights into cellular processes, further underscoring its versatility.

Despite these promising developments, challenges remain in translating these findings into clinical practice. Issues such as scalability of synthesis, long-term safety, and regulatory approval need to be addressed. Ongoing research is focused on overcoming these hurdles through collaborative efforts between academia and industry.

In conclusion, N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-hydroxy-4,4-dimethylpentyl)ethanediamide represents a compelling candidate for further investigation in the field of chemical biology and drug discovery. Its unique chemical structure and biological activity offer numerous opportunities for therapeutic innovation, making it a key area of focus for future research.